Cas no 2172519-13-8 (1-(tert-butoxy)carbonyl-3-(2-hydroxypropan-2-yl)azetidine-3-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-3-(2-hydroxypropan-2-yl)azetidine-3-carboxylic acid
• CAS No: 2172519-13-8
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• CID: 5862149
• PubChem ID: 165601634
• Update Time: 2025-10-28

1-(tert-butoxy)carbonyl-3-(2-hydroxypropan-2-yl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxy)carbonyl-3-(2-hydroxypropan-2-yl)azetidine-3-carboxylic acid
• EN300-1633242
• 1-[(tert-butoxy)carbonyl]-3-(2-hydroxypropan-2-yl)azetidine-3-carboxylic acid
• 2172519-13-8

• Inchi： 1S/C12H21NO5/c1-10(2,3)18-9(16)13-6-12(7-13,8(14)15)11(4,5)17/h17H,6-7H2,1-5H3,(H,14,15)
• InChI Key： VIINRZWVKBWODH-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1(C(=O)O)CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 259.14197277g/mol
• Monoisotopic Mass: 259.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 87.1Ų

Additional information on 1-(tert-butoxy)carbonyl-3-(2-hydroxypropan-2-yl)azetidine-3-carboxylic acid

Compound CAS No 2172519-13-8: 1-(tert-butoxy)carbonyl-3-(2-hydroxypropan-2-yl)azetidine-3-carboxylic acid

The compound with CAS No 2172519-13-8, known as 1-(tert-butoxy)carbonyl-3-(2-hydroxypropan-2-yl)azetidine-3-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines elements of azetidine, a four-membered ring system, with hydroxyl and tert-butoxy groups. The molecule's complexity makes it a valuable subject for both academic research and potential industrial applications.

Recent studies have highlighted the importance of azetidine derivatives in drug discovery. The azetidine ring system, being a smaller analog of the more common pyrrolidine ring, offers distinct advantages in terms of conformational flexibility and bioavailability. The presence of the tert-butoxy group in this compound further enhances its chemical versatility, making it a promising candidate for various synthetic transformations. Researchers have explored the use of this compound as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anti-inflammatory agents.

The hydroxyl group attached to the azetidine ring plays a critical role in determining the compound's reactivity and selectivity. This functional group enables the molecule to participate in hydrogen bonding, which is essential for its interaction with biological targets. Recent advancements in computational chemistry have allowed scientists to model the binding affinity of this compound to various protein receptors, providing valuable insights into its potential therapeutic applications.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and ring-closing reactions. The use of tert-butyl groups as protecting agents has been well-documented in organic synthesis, and their application here ensures the stability of intermediate compounds during the reaction sequence. This approach not only simplifies the synthesis but also enhances the overall yield of the product.

One of the most exciting developments involving this compound is its potential role in targeted drug delivery systems. By modifying the tert-butoxy group or other functional groups within the molecule, researchers can tailor its properties to suit specific therapeutic needs. For instance, studies have shown that derivatives of this compound can be designed to selectively bind to certain cellular receptors, thereby improving drug efficacy while minimizing side effects.

The integration of green chemistry principles into the synthesis of this compound has also been a focus of recent research. By optimizing reaction conditions and utilizing environmentally friendly reagents, scientists aim to reduce the environmental footprint associated with its production. This shift towards sustainable practices aligns with global efforts to promote eco-friendly chemical manufacturing.

In conclusion, CAS No 2172519-13-8 represents a significant advancement in organic chemistry, offering a versatile platform for exploring new chemical entities with potential therapeutic applications. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations in drug discovery and materials science.